N-dansylmethionyl-leucyl-phenylalanine
N-dansylmethionyl-leucyl-phenylalanine
Brand Name:
Vulcanchem
CAS No.:
146935-91-3
VCID:
VC0115453
InChI:
InChI=1S/C32H42N4O6S2/c1-21(2)19-26(31(38)34-27(32(39)40)20-22-11-7-6-8-12-22)33-30(37)25(17-18-43-5)35-44(41,42)29-16-10-13-23-24(29)14-9-15-28(23)36(3)4/h6-16,21,25-27,35H,17-20H2,1-5H3,(H,33,37)(H,34,38)(H,39,40)/t25-,26-,27-/m0/s1
SMILES:
CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)C(CCSC)NS(=O)(=O)C2=CC=CC3=C2C=CC=C3N(C)C
Molecular Formula:
C32H42N4O6S2
Molecular Weight:
642.8 g/mol
N-dansylmethionyl-leucyl-phenylalanine
CAS No.: 146935-91-3
Main Products
VCID: VC0115453
Molecular Formula: C32H42N4O6S2
Molecular Weight: 642.8 g/mol
| CAS No. | 146935-91-3 |
|---|---|
| Product Name | N-dansylmethionyl-leucyl-phenylalanine |
| Molecular Formula | C32H42N4O6S2 |
| Molecular Weight | 642.8 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-2-[[(2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylsulfanylbutanoyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoic acid |
| Standard InChI | InChI=1S/C32H42N4O6S2/c1-21(2)19-26(31(38)34-27(32(39)40)20-22-11-7-6-8-12-22)33-30(37)25(17-18-43-5)35-44(41,42)29-16-10-13-23-24(29)14-9-15-28(23)36(3)4/h6-16,21,25-27,35H,17-20H2,1-5H3,(H,33,37)(H,34,38)(H,39,40)/t25-,26-,27-/m0/s1 |
| Standard InChIKey | RJWJQOGVZFUJSF-QKDODKLFSA-N |
| Isomeric SMILES | CC(C)C[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)O)NC(=O)[C@H](CCSC)NS(=O)(=O)C2=CC=CC3=C2C=CC=C3N(C)C |
| SMILES | CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)C(CCSC)NS(=O)(=O)C2=CC=CC3=C2C=CC=C3N(C)C |
| Canonical SMILES | CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)C(CCSC)NS(=O)(=O)C2=CC=CC3=C2C=CC=C3N(C)C |
| Sequence | MLF |
| Synonyms | dansMLP N-dansyl-Met-Leu-Phe N-dansylMet-Leu-Phe N-dansylmethionyl-leucyl-phenylalanine |
| PubChem Compound | 132785 |
| Last Modified | Nov 11 2021 |
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